Cas no 1361696-04-9 (2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl
• CAS No: 1361696-04-9
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4992944
• Update Time: 2025-10-05

2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-3-2-4-9(14(18,19)20)12(7)13-10(16)5-8(15)6-11(13)17/h2-6H,1H3
• InChI Key： RIKYVLCJCFGWPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C)=CC=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl

Introduction to 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl (CAS No. 1361696-04-9)

2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361696-04-9, is a biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound features a biphenyl core substituted with chlorine atoms at the 2, 4, and 6 positions, a methyl group at the 2-position, and a trifluoromethyl group at the 6'-position of the second phenyl ring. Such a molecular architecture imparts distinct characteristics that make it a valuable candidate for various applications, particularly in materials science and as a potential intermediate in drug development.

The structural composition of 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl contributes to its remarkable thermal stability and electronic conductivity. The presence of multiple halogen atoms enhances its reactivity, making it a useful building block for synthesizing more complex molecules. In recent years, researchers have explored its utility in the development of organic semiconductors and light-emitting diodes (OLEDs), where its electron-withdrawing trifluoromethyl group and electron-donating methyl group create an optimal balance for charge transport properties.

One of the most compelling aspects of this compound is its potential application in pharmaceuticals. The biphenyl scaffold is a common motif in many bioactive molecules, and modifications such as chlorination and trifluoromethylation can significantly alter biological activity. Preliminary studies have suggested that derivatives of 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl may exhibit inhibitory effects on certain enzymes or receptors, making them promising candidates for further medicinal chemistry exploration. The chlorine substituents, in particular, are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design.

In the realm of materials science, the compound's properties make it an attractive candidate for advanced polymer applications. The chlorine atoms facilitate interactions with other polymer chains through dipole-dipole interactions or halogen bonding, while the trifluoromethyl group improves thermal resistance. These attributes are particularly valuable in high-performance polymers used in electronics, aerospace, and automotive industries. Recent advancements in polymer chemistry have demonstrated that incorporating biphenyl derivatives like 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl can lead to materials with enhanced mechanical strength and chemical durability.

The synthesis of 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl typically involves multi-step organic reactions starting from commercially available biphenyl precursors. The chlorination step is often performed using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), while the introduction of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic pathways highlight the compound's versatility and accessibility for further functionalization.

Recent research has also explored the photophysical properties of 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl, particularly its fluorescence characteristics. The electron-withdrawing nature of the trifluoromethyl group and the extended π-conjugation system in the biphenyl core result in strong emission properties. This has led to investigations into its use as a fluorescent probe or marker in biological imaging applications. The compound's ability to emit light under specific excitation wavelengths makes it suitable for developing novel bioimaging tools that could aid in disease diagnosis and therapeutic monitoring.

The environmental impact of using 2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl is another important consideration. While halogenated compounds can pose challenges in terms of persistence and bioaccumulation, proper handling and disposal protocols can mitigate these risks. Researchers are actively working on developing greener synthetic routes that minimize hazardous byproducts while maintaining high yields. Additionally, exploring biodegradable derivatives or alternative functional groups could further reduce environmental concerns associated with this class of compounds.

In conclusion,2'-Methyl-2,4,6-trichloro-6'-(trifluoromethyl)biphenyl (CAS No. 1361696-04-9) represents a fascinating molecule with diverse applications spanning materials science and pharmaceuticals. Its unique structural features offer opportunities for innovation across multiple industries. As research continues to uncover new possibilities for this compound and its derivatives,its significance is likely to grow, driving further exploration and development.